Cas no 2580207-96-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluoro-4-methylbenzoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluoro-4-methylbenzoic acid
• CAS No: 2580207-96-9
• MF: C₂₃H₁₈FNO₄
• MW: 391.391729831696
• CID: 5660896
• PubChem ID: 165895437
• Update Time: 2025-07-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluoro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluoro-4-methylbenzoic acid
• EN300-27722919
• 2580207-96-9
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluoro-4-methylbenzoic acid

• Inchi： 1S/C23H18FNO4/c1-13-20(24)10-14(22(26)27)11-21(13)25-23(28)29-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,19H,12H2,1H3,(H,25,28)(H,26,27)
• InChI Key： CDUPSRZKELHZHG-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=CC(=C1C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.12198622g/mol
• Monoisotopic Mass: 391.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluoro-4-methylbenzoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluoro-4-methylbenzoic acid (CAS No. 2580207-96-9)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluoro-4-methylbenzoic acid (CAS No. 2580207-96-9) is a specialized fluorinated benzoic acid derivative widely utilized in pharmaceutical research and peptide synthesis. This compound features a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group, which is critical for solid-phase peptide synthesis (SPPS). The presence of the fluoro and methyl substituents enhances its reactivity and selectivity, making it a valuable building block in drug discovery and medicinal chemistry.

In recent years, the demand for Fmoc-protected amino acids like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluoro-4-methylbenzoic acid has surged due to advancements in peptide-based therapeutics. Researchers are particularly interested in its application for designing targeted drug delivery systems and bioconjugation strategies. The compound's unique structure allows for precise modifications, aligning with the growing trend of personalized medicine and precision oncology.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluoro-4-methylbenzoic acid involves multi-step organic reactions, including Fmoc protection and carboxylic acid activation. Its CAS No. 2580207-96-9 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound's stability under ambient conditions and compatibility with automated peptide synthesizers further contribute to its popularity in high-throughput screening (HTS) workflows.

From an SEO perspective, users frequently search for terms like "Fmoc-amino acid applications", "fluorinated benzoic acid derivatives", and "CAS 2580207-96-9 uses". These queries reflect the compound's relevance in biopharmaceutical innovation and academic research. Additionally, the rise of AI-driven drug discovery has increased interest in structurally complex molecules like this, as they serve as key intermediates in machine learning-based molecular design.

Quality control of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluoro-4-methylbenzoic acid is ensured through advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods verify the compound's purity (>98%) and confirm the absence of residual solvents, meeting the stringent requirements of Good Manufacturing Practice (GMP) standards. Such rigorous quality assurance is essential for its use in preclinical studies and API development.

Environmental and safety considerations for CAS No. 2580207-96-9 are also critical. The compound is classified as non-hazardous under standard handling conditions, but proper laboratory safety protocols must be followed. Its biodegradability and low ecotoxicity align with the increasing focus on green chemistry in the pharmaceutical industry, addressing concerns about sustainable synthesis practices.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluoro-4-methylbenzoic acid (CAS No. 2580207-96-9) is a versatile and high-value compound driving innovation in peptide chemistry and drug development. Its combination of Fmoc protection, fluorination, and methylation offers unmatched utility for researchers exploring next-generation therapeutics. As the scientific community continues to prioritize molecular diversity and efficient synthesis routes, this compound will remain a cornerstone in cutting-edge research.